Cas no 1822680-15-8 (3-Iodo-1,6-dimethyl-1H-pyrazolo[3,4-b]pyridine)

• Product Name: 3-Iodo-1,6-dimethyl-1H-pyrazolo[3,4-b]pyridine
• CAS No: 1822680-15-8
• MF: C₈H₈IN₃
• MW: 273.073693275452
• CID: 4815827
• Update Time: 2025-10-14

3-Iodo-1,6-dimethyl-1H-pyrazolo[3,4-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-1,6-dimethyl-1H-pyrazolo[3,4-b]pyridine

• Inchi： 1S/C8H8IN3/c1-5-3-4-6-7(9)11-12(2)8(6)10-5/h3-4H,1-2H3
• InChI Key： WSKCPETYLUUSLM-UHFFFAOYSA-N
• SMILES： IC1C2=CC=C(C)N=C2N(C)N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 176
• XLogP3: 1.9
• Topological Polar Surface Area: 30.7

Additional information on 3-Iodo-1,6-dimethyl-1H-pyrazolo[3,4-b]pyridine

Professional Introduction to 3-Iodo-1,6-dimethyl-1H-pyrazolo[3,4-b]pyridine (CAS No. 1822680-15-8)

3-Iodo-1,6-dimethyl-1H-pyrazolo[3,4-b]pyridine (CAS No. 1822680-15-8) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound belongs to the pyrazolo[3,4-b]pyridine class, which is known for its broad spectrum of biological activities and utility in drug discovery. The presence of an iodine substituent at the 3-position enhances its reactivity, making it a valuable intermediate in synthetic chemistry and medicinal chemistry.

The structure of 3-Iodo-1,6-dimethyl-1H-pyrazolo[3,4-b]pyridine features a fused bicyclic system consisting of a pyrazole ring connected to a pyridine ring. The iodo group at the 3-position provides a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are widely employed in the synthesis of complex organic molecules. Additionally, the dimethyl substitution at the 1-position contributes to the steric and electronic properties of the molecule, influencing its interactions with biological targets.

In recent years, there has been growing interest in exploring the pharmacological potential of pyrazolo[3,4-b]pyridine derivatives due to their ability to modulate various biological pathways. Studies have demonstrated that this class of compounds exhibits activities ranging from antiviral and anti-inflammatory to anticancer effects. The iodo-substituted derivative (CAS No. 1822680-15-8) has been particularly studied for its role in developing novel therapeutic agents.

One of the most compelling aspects of 3-Iodo-1,6-dimethyl-1H-pyrazolo[3,4-b]pyridine is its utility as a building block in medicinal chemistry. Researchers have leveraged its scaffold to design molecules with enhanced binding affinity and selectivity for specific biological targets. For instance, modifications at the iodo-bearing position have been explored to optimize interactions with protein kinases, which are key targets in oncology research. The dimethyl groups at the 1-position have also been fine-tuned to modulate solubility and metabolic stability, critical factors in drug development.

The compound’s reactivity has made it a valuable tool in synthetic organic chemistry. The iodo group serves as an excellent leaving group in nucleophilic substitution reactions, allowing for the introduction of diverse functional moieties. This flexibility has enabled chemists to generate libraries of analogs for high-throughput screening (HTS) campaigns. Furthermore, the pyrazolo[3,4-b]pyridine core has been incorporated into more complex structures through iterative functionalization strategies, leading to novel scaffolds with improved pharmacokinetic profiles.

Recent advances in computational chemistry have also contributed to the study of 3-Iodo-1,6-dimethyl-1H-pyrazolo[3,4-b]pyridine. Molecular modeling techniques have been employed to predict binding modes and optimize lead compounds for drug discovery. These studies have highlighted the compound’s potential as a scaffold for developing small-molecule inhibitors targeting diseases such as cancer and neurodegenerative disorders. The combination of experimental synthesis and computational analysis has accelerated the discovery process significantly.

The synthesis of 3-Iodo-1,6-dimethyl-1H-pyrazolo[3,4-b]pyridine typically involves multi-step reactions starting from commercially available precursors. Key steps include cyclization reactions to form the pyrazolo[3,4-b]pyridine core followed by iodination at the 3-position. Advances in catalytic methods have improved yields and reduced byproduct formation, making large-scale production more feasible. These synthetic advancements have been crucial in supporting preclinical studies aimed at evaluating the compound’s biological activity.

In preclinical research, 3-Iodo-1,6-dimethyl-1H-pyrazolo[3,4-b]pyridine has been evaluated for its potential therapeutic effects in various disease models. Initial studies have shown promising results in inhibiting aberrant signaling pathways associated with cancer progression. The compound’s ability to interact with target proteins has been investigated using biophysical techniques such as surface plasmon resonance (SPR) and X-ray crystallography. These studies have provided insights into its mechanism of action and guided further optimization efforts.

The future directions for research on 3-Iodo-1,6-dimethyl-1H-pyrazolo[3,4-b]pyridine include exploring its role in drug development pipelines and expanding its applications beyond oncology. Researchers are interested in modulating its pharmacological profile to address other therapeutic areas such as infectious diseases and inflammatory conditions. Additionally, green chemistry approaches are being explored to develop more sustainable synthetic routes for this valuable intermediate.

In conclusion, 3-Iodo-1,6-dimethyl-1H-pyrazolo[3,4-b]pyridine (CAS No. 1822680-15-8) represents a significant advancement in pharmaceutical chemistry due to its structural versatility and functional utility. Its role as a key intermediate in drug discovery continues to be refined through interdisciplinary efforts combining synthetic chemistry、medicinal chemistry、and computational biology。 As research progresses，this compound is poised to contribute further breakthroughs in addressing unmet medical needs。